molecular formula C11H12F3N B6227261 1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine CAS No. 1344109-06-3

1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine

Cat. No. B6227261
CAS RN: 1344109-06-3
M. Wt: 215.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Trifluoromethyl group is a functional group that has the formula -CF3 . It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom . Compounds with this group are a subclass of the organofluorines .


Synthesis Analysis

Trifluoromethyl groups can be incorporated into organic motifs through transition metal-mediated construction of C (sp3, sp2, and sp)–CF3 bonds via C–H/X bond functionalization or addition processes in both aliphatic and aromatic hydrocarbons .


Molecular Structure Analysis

The structure of molecules containing trifluoromethyl groups can be verified using spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and elemental analysis .


Chemical Reactions Analysis

Trifluoromethyl groups play an important role in various chemical reactions. For instance, they can participate in transition metal-mediated trifluoromethylation reactions .


Physical And Chemical Properties Analysis

Trifluoromethyl groups can significantly affect the physical and chemical properties of the compounds they are part of. They are known to enhance the lipophilicity, metabolic stability, and pharmacokinetic properties of organofluorides .

Mechanism of Action

The mechanism of action of trifluoromethyl-containing compounds can vary depending on the specific compound and its biological target. For example, some trifluoromethyl-containing compounds can inhibit certain enzymes .

Safety and Hazards

The safety and hazards associated with trifluoromethyl-containing compounds can vary depending on the specific compound. Some general precautions include avoiding contact with skin and eyes, avoiding inhalation or ingestion, and using in a well-ventilated area .

Future Directions

The field of trifluoromethylation reactions, including the development of new trifluoromethyl-containing compounds, is a topic of ongoing research. Future directions may include the development of new synthetic methods, the exploration of new applications, and the improvement of the efficiency and selectivity of trifluoromethylation reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine involves the reduction of 1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalene followed by reductive amination with an amine.", "Starting Materials": [ "1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalene", "Ammonia or a primary amine", "Hydrogen gas", "Catalyst (e.g. Raney nickel)" ], "Reaction": [ "1. Reduction of 1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalene using hydrogen gas and a catalyst (e.g. Raney nickel) to yield 1-(trifluoromethyl)-tetralin", "2. Reductive amination of 1-(trifluoromethyl)-tetralin with ammonia or a primary amine using a reducing agent (e.g. sodium triacetoxyborohydride) to yield 1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine" ] }

CAS RN

1344109-06-3

Product Name

1-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine

Molecular Formula

C11H12F3N

Molecular Weight

215.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.